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Compound of Interest

Compound Name: Isobutyl cinnamate

Cat. No.: B085938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

isobutyl cinnamate, a compound of interest in various scientific and industrial applications.

The following sections detail its boiling point and solubility characteristics, supported by

established experimental methodologies.

Core Physical Properties of Isobutyl Cinnamate
Isobutyl cinnamate (C₁₃H₁₆O₂) is an ester recognized for its characteristic sweet, fruity, and

balsamic aroma.[1][2] It exists as a colorless to light yellow oily liquid at room temperature.[3]

Beyond its olfactory properties, a thorough understanding of its physical characteristics is

crucial for its application in research and development.

Quantitative Data Summary
The physical properties of isobutyl cinnamate are summarized in the table below, providing a

clear reference for its key quantitative attributes.
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Physical Property Value Conditions

Boiling Point 287 °C
at 760.00 mm Hg (atmospheric

pressure)

270 - 272 °C (literature value)

271 °C (literature value)

145.00 °C
at 13.00 mm Hg (reduced

pressure)

Solubility

In Water 25.75 mg/L at 25 °C (estimated)

Insoluble

In Organic Solvents Soluble Alcohol, fixed oils, ether

Miscible Ethanol

Experimental Protocols
The determination of the physical properties outlined above is conducted through standardized

laboratory procedures. The following sections provide detailed methodologies for assessing the

boiling point and solubility of isobutyl cinnamate.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[4] This property can be determined by several methods, including the micro-reflux

method, which is suitable for small sample volumes.[5][6]

Micro-Reflux Method for Boiling Point Determination

Apparatus:

Small test tube (e.g., 150 mm diameter)

Heating block or oil bath
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Hot plate with magnetic stirring capabilities

Small magnetic stir bar

Thermometer

Clamps and stand

Pasteur pipette

Procedure:

Using a Pasteur pipette, introduce approximately 0.5 mL of isobutyl cinnamate into the test

tube, followed by the addition of a small magnetic stir bar.[6]

Securely clamp the test tube within the heating block on the hot plate.

Position the thermometer so that the bulb is approximately 1 cm above the surface of the

liquid.[6]

Activate the stirrer to ensure gentle and even heating.

Gradually heat the sample, observing for the initiation of boiling and the subsequent

condensation of vapor on the cooler, upper walls of the test tube, creating a "reflux ring".[5]

The thermometer bulb should be positioned at the level of this reflux ring to ensure an

accurate measurement of the vapor temperature.[6]

The temperature at which the vapor and liquid are in equilibrium, indicated by a stable

reading on the thermometer as the liquid gently refluxes, is recorded as the boiling point.[6]

It is crucial to avoid overheating, which could lead to the sample boiling dry.[5]

2. Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.[7]

The solubility of a liquid like isobutyl cinnamate in various solvents can be determined by the

following analytical method.
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Gravimetric Method for Solubility Determination

Apparatus:

Analytical balance

Thermostatic shaker or water bath

Centrifuge

Vials or flasks

Micropipettes

Evaporating dish

Procedure:

Prepare a series of vials, each containing a known volume of the solvent of interest (e.g.,

water, ethanol).

Add an excess amount of isobutyl cinnamate to each vial to create a saturated solution.

Seal the vials and place them in a thermostatic shaker or water bath set to a constant

temperature (e.g., 25 °C) to reach equilibrium. The time to reach equilibrium can vary and

may take several hours.[8]

After equilibrium is achieved, the samples are centrifuged to separate the undissolved solute

from the saturated solution.

A known volume of the clear, saturated supernatant is carefully extracted using a

micropipette and transferred to a pre-weighed evaporating dish.

The solvent is evaporated from the dish under controlled conditions (e.g., in a fume hood or

under gentle heat) until only the dissolved isobutyl cinnamate remains.

The evaporating dish is then reweighed. The difference in weight corresponds to the mass of

isobutyl cinnamate that was dissolved in the known volume of the solvent.
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The solubility is then calculated and expressed in terms of mass per unit volume of solvent

(e.g., mg/L).

Visualization of Experimental Workflow
The logical flow of the experimental procedures for determining the physical properties of

isobutyl cinnamate is illustrated in the following diagram.
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Experimental Workflow for Determining Physical Properties of Isobutyl Cinnamate

Boiling Point Determination (Micro-Reflux Method)

Solubility Determination (Gravimetric Method)

Sample Preparation:
0.5 mL Isobutyl Cinnamate

+ Magnetic Stir Bar in Test Tube

Apparatus Setup:
Test Tube in Heating Block

Thermometer 1 cm above liquid

Heating and Observation:
Gentle heating with stirring

Observe for boiling and reflux ring

Measurement:
Record stable temperature

at reflux ring

End

Sample Preparation:
Excess Isobutyl Cinnamate
in known volume of solvent

Equilibration:
Incubate at constant temperature

with agitation

Phase Separation:
Centrifuge to separate

undissolved solute

Analysis:
Evaporate solvent from known

volume of supernatant

Calculation:
Determine mass of dissolved solute

and calculate solubility

Start

Click to download full resolution via product page

Caption: Workflow for determining the boiling point and solubility of isobutyl cinnamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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